2-Bromo-N-(cycloheptyl)acetamide

• Molecular Formula: C9H16BrNO
• Molecular Weight: 234.13 g/mol
• IUPAC Name: 2-bromo-N-cycloheptylacetamide
• InChI: InChI=1S/C9H16BrNO/c10-7-9(12)11-8-5-3-1-2-4-6-8/h8H,1-7H2,(H,11,12)
• InChI Key: BTJSLWIIHAKNQE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CBr

Description

2-Bromo-N-(cycloheptyl)acetamide is a useful research compound. Its molecular formula is C9H16BrNO and its molecular weight is 234.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a -20° C. solution of cycloheptylamine (6.37 mL, 50.0 mmol) and diisopropylethylamine (9.58 mL, 55.0 mmol) in methylene chloride (250 mL) was slowly added bromoacetyl bromide (4.78 mL, 55.0 mmol). The reaction mixture was warmed to room temperature over 20 minutes and stirred for an addition 30 minutes. The reaction mixture was diluted with water (100 mL) and stirred for an additional 30 minutes. The organic layer was separated, washed with water (3×100 mL), dried over magnesium sulfate and concentrated in vacuo to afford a beige solid (10.5 g). The crude material was further purified by silica gel flash column chromatography using hexane-ethyl acetate (1:1) as the eluent to give the purified title compound as a whim solid (9.77 g, 83%).